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Compound of Interest

Compound Name: N-Boc-indoline-7-carboxylic acid

Cat. No.: B141799

Essential Safety and Handling Guide for N-Boc-
Indoline-7-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Boc-indoline-7-carboxylic acid (CAS No. 143262-20-8).

Adherence to these guidelines is critical for ensuring personnel safety and environmental
protection.

Immediate Safety Information

N-Boc-indoline-7-carboxylic acid is a combustible solid that can cause skin sensitization and
is very toxic to aquatic life.[1] It is classified as a Dangerous Good for transport.[2]

Hazard Identification and Classification
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Property Value Source
CAS Number 143262-20-8 [11[2]
Physical Form Solid [1]

Melting Point

182 °C (decomposes)

[1]3]

Signal Word Warning

[1]

H317: May cause an allergic

Hazard Statements

to aquatic life.

skin reaction.H400: Very toxic

[1]

Skin Sensitization, Category

Hazard Classifications ]
1Aquatic Acute 1

[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is

mandatory when handling N-Boc-indoline-7-

carboxylic acid to minimize exposure and ensure safety.

Equipment

Specification

Hand Protection

Chemical-resistant gloves (e.qg., nitrile). Inspect

gloves before use.

Eye Protection

Safety glasses with side shields or chemical
splash goggles.

Face Protection

Face shield, to be used in conjunction with
safety glasses or goggles, especially when
handling larger quantities or when there is a risk
of splashing.

Respiratory Protection

A NIOSH-approved N95 dust mask or higher-
level respirator should be used to prevent

inhalation of the powder.

Body Protection

A laboratory coat must be worn.
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Operational Plan: Step-by-Step Handling Procedure

A thorough risk assessment, such as a COSHH (Control of Substances Hazardous to Health)

assessment, should be completed before commencing any work.
e Preparation:
o Ensure that an eyewash station and safety shower are readily accessible.

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to control

dust and potential vapors.
o Gather all necessary equipment and reagents before starting the procedure.
e Handling the Solid:
o Don the required PPE as specified in the table above.

o When weighing and transferring the solid, do so carefully to avoid creating dust. Use a

spatula or other appropriate tool.
o Keep the container of N-Boc-indoline-7-carboxylic acid closed when not in use.
 In Case of a Spill:

o For small spills, carefully sweep up the solid material, avoiding dust generation. Place the
collected material into a sealed, labeled container for hazardous waste disposal.

o Clean the spill area with a suitable solvent and then with soap and water.
o For larger spills, evacuate the area and follow your institution's emergency procedures.
» First Aid Measures:

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.
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o After skin contact: Remove contaminated clothing. Wash skin with plenty of soap and
water for at least 15 minutes. If skin irritation or a rash occurs, seek medical attention.

o After inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Disposal Plan

Due to its H400 classification ("Very toxic to aquatic life"), N-Boc-indoline-7-carboxylic acid
and any materials contaminated with it must be disposed of as hazardous waste.[1][4] Do not
dispose of this chemical down the drain or in regular trash.

e Waste Collection:

o Collect all waste containing N-Boc-indoline-7-carboxylic acid (including unused product
and contaminated materials like gloves, weigh boats, and paper towels) in a designated,
compatible, and clearly labeled hazardous waste container.

o The container must be kept sealed when not in use.
* Waste Storage:

o Store the hazardous waste container in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental waste
disposal service, in accordance with local, state, and federal regulations.

Below is a workflow diagram for the safe handling and disposal of N-Boc-indoline-7-
carboxylic acid.
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Caption: Workflow for Handling N-Boc-indoline-7-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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